Cas no 2155643-88-0 (tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate
• CAS No: 2155643-88-0
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6416952
• PubChem ID: 165912417
• Update Time: 2025-05-24

tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7182112
• 2155643-88-0
• tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate

• Inchi： 1S/C18H23NO3S/c1-18(2,3)22-17(21)19(12-14-8-5-4-6-9-14)13-15(20)16-10-7-11-23-16/h4-11,15,20H,12-13H2,1-3H3
• InChI Key： GRIPAVHHZADDFB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate

tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate, with the CAS number 2155643-88-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a benzyl moiety, and a thiophene ring. The presence of these functional groups makes it highly valuable for various applications in modern chemistry.

Recent studies have highlighted the potential of tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate in the development of advanced drug delivery systems. Researchers have demonstrated that the thiophene ring within its structure can serve as a platform for conjugation with bioactive molecules, enhancing their solubility and bioavailability. This property has been particularly useful in the design of anti-cancer drugs, where precise targeting and controlled release are critical.

In addition to its pharmacological applications, this compound has also been explored for its role in polymer chemistry. The hydroxyl group present in its structure allows for easy incorporation into polymeric networks, leading to the creation of novel materials with improved mechanical and thermal properties. Recent advancements in this area have focused on using tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate as a building block for synthesizing stimuli-responsive polymers, which can respond to external stimuli such as temperature or pH changes.

The synthesis of tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate involves a multi-step process that typically begins with the preparation of the thiophene derivative. This is followed by nucleophilic substitution reactions to introduce the benzyl and tert-butyl groups. Recent optimizations in these synthetic protocols have significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental perspective, researchers have also investigated the biodegradability of tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate. Studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This finding is particularly important as industries increasingly prioritize sustainable practices in chemical production.

In conclusion, tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, material science, and beyond. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly.